Cas no 1155570-47-0 (2-{(cyclohex-3-en-1-yl)methylamino}propan-1-ol)

• Product Name: 2-{(cyclohex-3-en-1-yl)methylamino}propan-1-ol
• CAS No: 1155570-47-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5157127
• PubChem ID: 43499536
• Update Time: 2026-03-04

2-{(cyclohex-3-en-1-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(3-cyclohexen-1-ylmethyl)amino]-
• 2-{(cyclohex-3-en-1-yl)methylamino}propan-1-ol

• Inchi： 1S/C10H19NO/c1-9(8-12)11-7-10-5-3-2-4-6-10/h2-3,9-12H,4-8H2,1H3
• InChI Key： UDLKUMZJZTUBAC-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1CCC=CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-{(cyclohex-3-en-1-yl)methylamino}propan-1-ol

2-{(Cyclohex-3-en-1-yl)methylamino}propan-1-ol: A Comprehensive Overview

2-{(Cyclohex-3-en-1-yl)methylamino}propan-1-ol (CAS No. 1155570-47-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a cyclohexene ring with an amino alcohol functional group. The cyclohexene moiety contributes to the compound's stability and reactivity, while the methylamino and propanol groups provide flexibility in chemical synthesis and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-{(cyclohex-3-en-1-yl)methylamino}propanol through various routes, including catalytic hydrogenation and enantioselective synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The compound's ability to form stable complexes with metal ions has been a focal point of recent research, particularly in the development of coordination polymers and metal organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable pore sizes, which are valuable in gas storage and catalysis.

In the pharmaceutical industry, 2-{(cyclohexenyl)methylamino}propanol has shown promise as a building block for bioactive molecules. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied, with researchers exploring its role in the construction of complex natural product analogs. Additionally, the compound's potential as a ligand in drug delivery systems has been highlighted, particularly in targeted drug delivery and controlled release mechanisms.

The environmental impact of 2-{(cyclohexenyl)methylamino}propanol has also garnered attention, with studies focusing on its biodegradation pathways and toxicity profiles. Recent findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental persistence. However, further research is needed to fully understand its long-term ecological effects and to develop sustainable production methods.

From a manufacturing perspective, the production of 2-{(cyclohexenyl)methylamino}propanol involves multi-step processes that require precise control over reaction conditions. The use of advanced catalysts and green chemistry principles has significantly reduced the environmental footprint of its synthesis. For instance, researchers have successfully employed enzymatic catalysis to achieve high enantioselectivity in key steps of the synthesis process.

In conclusion, 2-{(cyclohexenyl)methylamino}propanol (CAS No. 1155570-47-0) is a multifaceted compound with vast potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in modern chemical innovation. As research continues to uncover new facets of this compound's behavior and utility, its role in shaping future technologies will undoubtedly expand.